Cas no 2091583-60-5 (1-Oxa-8-azaspiro[4.5]decane-4-carbonitrile)

• Product Name: 1-Oxa-8-azaspiro[4.5]decane-4-carbonitrile
• CAS No: 2091583-60-5
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5794667
• PubChem ID: 131341261
• Update Time: 2025-10-19

1-Oxa-8-azaspiro[4.5]decane-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-8-azaspiro[4.5]decane-4-carbonitrile
• 2091583-60-5
• EN300-744256

• Inchi： 1S/C9H14N2O/c10-7-8-1-6-12-9(8)2-4-11-5-3-9/h8,11H,1-6H2
• InChI Key： HEFYFHHDEMSWCA-UHFFFAOYSA-N
• SMILES： O1CCC(C#N)C21CCNCC2

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 45Ų

Additional information on 1-Oxa-8-azaspiro[4.5]decane-4-carbonitrile

1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile: A Comprehensive Overview

The compound 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile (CAS No: 2091583-60-5) is a unique organic compound with a spirocyclic structure, combining a cyclic ether and an amine functional group. This compound has garnered significant attention in recent years due to its potential applications in drug discovery, materials science, and organic synthesis. The spirocyclic framework of this molecule provides it with distinct chemical and physical properties, making it a valuable compound for various research and industrial purposes.

1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile is characterized by its spirocyclic structure, which consists of a six-membered ring fused to a five-membered ring. The presence of the oxygen atom in the six-membered ring (the "oxa" part) and the nitrogen atom in the five-membered ring (the "aza" part) imparts unique electronic and steric properties to the molecule. The carbonitrile group (-CN) attached at the 4-position further enhances its reactivity and functional versatility.

Recent studies have highlighted the potential of 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile as a building block in medicinal chemistry. Its spirocyclic structure is reminiscent of certain bioactive natural products, suggesting that it could serve as a scaffold for designing novel therapeutic agents. Researchers have explored its ability to act as a ligand in metalloenzyme inhibition, particularly in the context of metallo-beta-lactamases, which are enzymes responsible for antibiotic resistance in bacteria.

In addition to its biological applications, 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile has shown promise in materials science. Its rigid spirocyclic framework makes it an attractive candidate for use in the development of advanced polymers and supramolecular assemblies. Recent experiments have demonstrated that this compound can act as a template for organizing other molecules into ordered structures, potentially leading to new materials with tailored properties.

The synthesis of 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile involves a multi-step process that typically begins with the preparation of the corresponding cyclic ether or amine precursor. One common approach involves cyclization reactions under specific conditions to form the spirocyclic structure. The introduction of the carbonitrile group is often achieved through nucleophilic substitution or other functional group transformations.

From an analytical standpoint, 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile can be characterized using various spectroscopic techniques such as nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS). These methods provide insights into its molecular structure, purity, and stability under different conditions.

Recent advancements in computational chemistry have enabled researchers to model the electronic properties and reactivity of 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile at an atomic level. These studies have revealed that the compound exhibits significant conjugation effects due to the spirocyclic arrangement of its atoms, which could influence its interaction with biological targets or other molecules.

In terms of toxicity and environmental impact, preliminary studies suggest that 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile is relatively stable under normal conditions and does not pose immediate risks to human health or ecosystems when handled appropriately. However, further research is needed to fully understand its long-term effects and degradation pathways.

Looking ahead, 1-Oxa-8-Azaspiro[4.5]decane-4-Carbonitrile holds immense potential for innovation across multiple disciplines. Its unique structure offers opportunities for designing new drugs, advanced materials, and functional molecules with tailored properties. As research continues to uncover its capabilities, this compound is likely to play an increasingly important role in both academic and industrial settings.